N-(2-ethylphenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

Specification

• CAS No.: 1172766-30-1
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.374
• IUPAC Name: N-(2-ethylphenyl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• Standard InChI: InChI=1S/C17H21N3O2/c1-3-7-14-10-17(22)20(12-18-14)11-16(21)19-15-9-6-5-8-13(15)4-2/h5-6,8-10,12H,3-4,7,11H2,1-2H3,(H,19,21)
• Standard InChI Key: PWWHMRXVJABKJF-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC=C2CC

Introduction

N-(2-ethylphenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide is a complex organic compound that has garnered attention in the field of medicinal chemistry. This compound features a pyrimidine ring, which is a common structural motif in many biologically active molecules, including nucleotides. The presence of an acetamide group and a 2-ethylphenyl moiety further contributes to its potential biological activity.

Synthesis

The synthesis of N-(2-ethylphenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide typically involves multi-step organic reactions. These may include the formation of the pyrimidine ring, introduction of the propyl group, and attachment of the acetamide moiety. Specific reagents and conditions (such as temperature, solvents, and catalysts) are crucial for optimizing the yield and purity of the compound.

Analytical Techniques

Characterization of N-(2-ethylphenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide involves various analytical techniques:

• Nuclear Magnetic Resonance (NMR): Provides detailed information about the molecular structure.

• Infrared Spectroscopy (IR): Helps identify functional groups.

• Mass Spectrometry (MS): Confirms the molecular weight and structure.

Potential Applications

This compound holds potential applications in pharmacology and biochemistry due to its structural features. Further studies and clinical trials are necessary to establish its efficacy in therapeutic contexts.

Comparison with Related Compounds

Other compounds in the pyrimidine derivative class, such as 2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide, also exhibit potential biological activity due to their structural similarities. These compounds are often explored for their interactions with biological targets and potential therapeutic applications.